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Compound of Interest

N-benzyl-1-
Compound Name:
cyclopropylmethanamine

Cat. No.: B054306

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for N-benzyl-1-
cyclopropylmethanamine

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document has been compiled from publicly available safety data and general
knowledge. A complete Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for N-
benzyl-1-cyclopropylmethanamine (CAS No: 116373-23-0) was not available at the time of
writing. The information provided herein is intended as a technical guide and should be
supplemented with internal safety assessments and used in conjunction with established
laboratory safety protocols.

Chemical Identification

This section provides the fundamental identification details for N-benzyl-1-
cyclopropylmethanamine.
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Identifier

Value

Chemical Name

N-benzyl-1-cyclopropylmethanamine

Synonyms

benzyl(cyclopropylmethyl)amine

CAS Number

116373-23-0[1]

Molecular Formula

C11H1sN[1]

Molecular Weight

161.24 g/mol [1]

Chemical Structure

(A structural representation would be included

here in a formal whitepaper)

Hazard Identification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

the following hazard classifications for N-benzyl-1-cyclopropylmethanamine.[1]
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GHS Classification Process
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Caption: GHS Classification Workflow for N-benzyl-1-cyclopropylmethanamine.

First-Aid Measures

Based on the GHS classifications, the following first-aid measures are recommended.
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Exposure Route

First-Aid Procedure

Inhalation

Move the victim to fresh air and keep at rest in a
position comfortable for breathing. If respiratory

irritation persists, seek medical attention.

Skin Contact

Remove contaminated clothing immediately.
Rinse the affected skin with plenty of water for
at least 15 minutes. If skin irritation occurs, seek

medical advice.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. Immediately call a poison

center or doctor/physician.

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a
poison center or doctor/physician if you feel

unwell.

Fire-Fighting Measures

Aspect

Recommendation

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards

Combustion may produce toxic gases, including

oxides of carbon and nitrogen.

Protective Equipment

Wear self-contained breathing apparatus

(SCBA) and full protective gear.

Accidental Release Measures
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Action

Procedure

Personal Precautions

Wear appropriate personal protective equipment
(PPE), including chemical-resistant gloves,
safety goggles, and a lab coat. Ensure adequate

ventilation. Avoid breathing vapors, mist, or gas.

Environmental Precautions

Prevent further leakage or spillage if safe to do

s0. Do not let the product enter drains.

Methods for Cleaning Up

Absorb with inert material (e.g., sand,
vermiculite) and place in a suitable container for
disposal. Ventilate the area and wash the spill

site after material pickup is complete.

Handling and Storage

Aspect

Guideline

Handling

Avoid contact with skin and eyes. Avoid
inhalation of vapor or mist. Use only in a well-
ventilated area or under a chemical fume hood.
Wash hands thoroughly after handling.

Storage

Keep the container tightly closed in a dry and
well-ventilated place. Store away from
incompatible materials such as strong oxidizing

agents.

Exposure Controls/Personal Protection
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Control/Protection

Specification

Engineering Controls

Use of a chemical fume hood is recommended.
Ensure eyewash stations and safety showers

are readily available.

Eye/Face Protection

Wear chemical safety goggles or a face shield.

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile

rubber) and a lab coat.

Respiratory Protection

If engineering controls are not sufficient, use a
NIOSH-approved respirator with an appropriate

cartridge for organic vapors.

Decision-Making Workflow for Personal Protective

Equipment (PPE)
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Task Involving
N-benzyl-1-cyclopropylmethanamine
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Caption: PPE Selection Workflow for Handling N-benzyl-1-cyclopropylmethanamine.

Physical and Chemical Properties

Quantitative data for the physical and chemical properties of N-benzyl-1-
cyclopropylmethanamine are not readily available. The table below is a template that should

be populated as data becomes available.
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Property Value

Appearance Data not available
Odor Data not available
Boiling Point Data not available
Melting Point Data not available
Flash Point Data not available
Density Data not available
Solubility Data not available

Stability and Reactivity

Aspect

Information

Reactivity

No specific reactivity data available.

Chemical Stability

Stable under recommended storage conditions.

Incompatible Materials

Strong oxidizing agents.

Hazardous Decomposition Products

Oxides of carbon and nitrogen under fire

conditions.

Toxicological Information

Detailed toxicological studies for N-benzyl-1-cyclopropylmethanamine are not publicly

available. The GHS classification suggests the following toxicological profile.
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Toxicity Endpoint Effect

Acute Oral Toxicity Harmful if swallowed.

Skin Irritation Causes skin irritation.

Eye Irritation Causes serious eye damage.
Respiratory Irritation May cause respiratory irritation.
Carcinogenicity No data available.

Mutagenicity No data available.
Reproductive Toxicity No data available.

Experimental Protocols

The following are summaries of standard OECD guidelines for toxicological testing that would
be appropriate for a chemical with the hazard profile of N-benzyl-1-cyclopropylmethanamine.

Acute Oral Toxicity - OECD 420 (Fixed Dose Procedure)

» Principle: A stepwise procedure where a substance is administered orally to a group of
animals of a single sex (typically female rats) at one of the defined dose levels (5, 50, 300,
2000 mg/kg). The initial dose is selected based on a sighting study.

o Methodology:

o

A single animal is dosed.

o

The animal is observed for signs of toxicity and mortality for up to 14 days.

[¢]

If the animal survives, four more animals are dosed at the same level.

o

If the animal dies, the test is repeated at a lower dose level.

o

The outcome is used to classify the substance according to GHS categories.

Acute Dermal Irritation/Corrosion - OECD 404
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e Principle: The substance is applied to a small area of skin (approximately 6 cm?) of a single
animal (typically an albino rabbit) for a defined period (up to 4 hours).

o Methodology:

The test substance is applied to a shaved patch of skin.

(¢]

[¢]

The site is observed for erythema and edema at specified intervals (e.g., 1, 24, 48, and 72

hours) after patch removal.

[¢]

The severity of the skin reaction is scored.

[¢]

The reversibility of the effects is observed for up to 14 days.

Acute Eye Irritation/Corrosion - OECD 405

e Principle: A single dose of the substance is applied to the conjunctival sac of one eye of an
animal (typically an albino rabbit). The untreated eye serves as a control.

o Methodology:

o The test substance is instilled into the eye.

(¢]

The eye is examined at 1, 24, 48, and 72 hours after application.

Lesions of the cornea, iris, and conjunctivae are scored.

[¢]

[¢]

The reversibility of the effects is observed for up to 21 days.

Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national
regulations. Waste materials should be handled by a licensed waste disposal company.

This technical guide provides a summary of the available safety information for N-benzyl-1-
cyclopropylmethanamine. It is imperative for all personnel handling this chemical to have a
thorough understanding of its potential hazards and to adhere to strict safety protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b054306?utm_src=pdf-custom-synthesis
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.benchchem.com/product/b054306#n-benzyl-1-cyclopropylmethanamine-material-safety-data-sheet-msds
https://www.benchchem.com/product/b054306#n-benzyl-1-cyclopropylmethanamine-material-safety-data-sheet-msds
https://www.benchchem.com/product/b054306#n-benzyl-1-cyclopropylmethanamine-material-safety-data-sheet-msds
https://www.benchchem.com/product/b054306#n-benzyl-1-cyclopropylmethanamine-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b054306?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b054306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

